Cas no 921776-57-0 (ethyl 2-2-(5-chlorothiophen-2-yl)acetamido-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate)

• Product Name: ethyl 2-2-(5-chlorothiophen-2-yl)acetamido-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate
• CAS No: 921776-57-0
• MF: C₁₇H₁₆ClN₃O₃S₂
• MW: 409.91024017334
• CID: 6444494
• Update Time: 2025-06-08

ethyl 2-2-(5-chlorothiophen-2-yl)acetamido-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-2-(5-chlorothiophen-2-yl)acetamido-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate
• Thieno[2,3-c]pyridine-6(5H)-carboxylic acid, 2-[[2-(5-chloro-2-thienyl)acetyl]amino]-3-cyano-4,7-dihydro-, ethyl ester

• Inchi： 1S/C17H16ClN3O3S2/c1-2-24-17(23)21-6-5-11-12(8-19)16(26-13(11)9-21)20-15(22)7-10-3-4-14(18)25-10/h3-4H,2,5-7,9H2,1H3,(H,20,22)
• InChI Key： OMEFEPMEJFNXRT-UHFFFAOYSA-N
• SMILES： C1N(C(OCC)=O)CCC2C(C#N)=C(NC(CC3SC(Cl)=CC=3)=O)SC1=2

Experimental Properties

• Density: 1.48±0.1 g/cm3(Predicted)
• Boiling Point: 646.5±55.0 °C(Predicted)
• pka: 12.74±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines

Additional information on ethyl 2-2-(5-chlorothiophen-2-yl)acetamido-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate

Recent Advances in the Study of Ethyl 2-2-(5-Chlorothiophen-2-yl)acetamido-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate (CAS: 921776-57-0)

Ethyl 2-2-(5-chlorothiophen-2-yl)acetamido-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate (CAS: 921776-57-0) is a compound of significant interest in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, shedding light on its role as a promising candidate for drug development.

The compound belongs to the thienopyridine class, which is known for its diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The presence of the 5-chlorothiophene moiety and the cyano group in its structure enhances its reactivity and binding affinity to biological targets, making it a valuable scaffold for further modifications.

Recent research has demonstrated that ethyl 2-2-(5-chlorothiophen-2-yl)acetamido-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate exhibits potent inhibitory activity against specific enzymes involved in inflammatory pathways. In vitro studies have shown that the compound effectively reduces the production of pro-inflammatory cytokines, suggesting its potential as an anti-inflammatory agent.

Furthermore, structural-activity relationship (SAR) studies have been conducted to optimize the compound's efficacy and selectivity. Modifications at the acetamido and cyano groups have been explored to enhance its pharmacokinetic properties, such as solubility and metabolic stability. These efforts have led to the identification of derivatives with improved therapeutic profiles.

In addition to its anti-inflammatory properties, preliminary investigations have indicated that the compound may also possess anticancer activity. Mechanistic studies suggest that it induces apoptosis in cancer cells by modulating key signaling pathways. However, further in vivo studies are required to validate these findings and assess its safety profile.

The synthesis of ethyl 2-2-(5-chlorothiophen-2-yl)acetamido-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate has been optimized to achieve higher yields and purity. Recent advancements in synthetic methodologies, including the use of green chemistry approaches, have contributed to more efficient and environmentally friendly production processes.

In conclusion, ethyl 2-2-(5-chlorothiophen-2-yl)acetamido-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate represents a promising compound with multiple therapeutic potentials. Ongoing research aims to further elucidate its mechanisms of action and explore its applications in treating various diseases. The integration of computational modeling and high-throughput screening techniques is expected to accelerate the development of this compound and its derivatives into clinically viable drugs.